Cas no 291760-98-0 (1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene
• CAS No: 291760-98-0
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 6243262
• PubChem ID: 22625905
• Update Time: 2025-05-25

1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene
• SCHEMBL7466318
• 2-Fluoro-5-trifluoromethylbenzylisocyanate
• EN300-1936718
• 291760-98-0

• Inchi： 1S/C9H5F4NO/c10-8-2-1-7(9(11,12)13)3-6(8)4-14-5-15/h1-3H,4H2
• InChI Key： YKTIYCDLTBMDCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CN=C=O

Computed Properties

• Exact Mass: 219.03072643g/mol
• Monoisotopic Mass: 219.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene

Comprehensive Overview of 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene (CAS No. 291760-98-0)

1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene, with the CAS number 291760-98-0, is a specialized aromatic compound that has garnered significant attention in modern chemical research and industrial applications. This molecule features a unique combination of functional groups, including a fluoro substituent, an isocyanatomethyl moiety, and a trifluoromethyl group, making it a versatile intermediate in organic synthesis. Its structural complexity and reactivity profile have positioned it as a valuable building block for pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in fluorinated compounds and isocyanate derivatives has driven demand for this chemical. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule therapeutics targeting metabolic disorders and inflammatory diseases. The trifluoromethyl group enhances lipophilicity and metabolic stability, a property highly sought after in modern medicinal chemistry. Recent publications in journals like Journal of Medicinal Chemistry highlight its utility in creating bioactive scaffolds.

From an industrial perspective, 291760-98-0 serves as a critical intermediate in the synthesis of specialty chemicals used in coatings and adhesives. The isocyanate functionality enables participation in polyurethane formation reactions, while the aromatic fluorine contributes to enhanced material properties. Companies specializing in high-performance materials are actively investigating its incorporation into novel polymer systems with improved thermal and chemical resistance.

Environmental and safety considerations surrounding fluorinated compounds remain a key discussion point in scientific communities. While 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene offers numerous advantages, researchers emphasize proper handling protocols and sustainable synthesis methods. Recent advancements in green chemistry have led to more efficient production routes with reduced environmental impact, addressing concerns about persistent organic pollutants.

The analytical characterization of CAS 291760-98-0 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research and industrial applications. The compound's distinct spectroscopic fingerprints facilitate its identification in complex reaction mixtures, making it particularly valuable for process chemistry optimization studies.

Market trends indicate growing demand for multifunctional aromatic compounds like 291760-98-0, driven by expansion in the pharmaceutical intermediates sector and electronic materials industry. Patent analysis reveals increasing intellectual property activity surrounding derivatives of this compound, particularly in applications related to organic electronics and specialty coatings. Industry forecasts suggest steady growth in its utilization across multiple sectors through 2030.

For researchers working with 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene, understanding its structure-activity relationships is crucial. The strategic placement of fluorine atoms influences both electronic properties and molecular conformation, while the isocyanate group provides a reactive handle for further derivatization. These characteristics make it particularly valuable for combinatorial chemistry approaches and library synthesis in drug discovery programs.

Storage and handling recommendations for CAS 291760-98-0 emphasize protection from moisture due to the reactivity of the isocyanate functional group. Standard practices include storage under inert atmosphere at controlled temperatures, with particular attention to chemical stability over extended periods. These precautions ensure consistent performance in both research and manufacturing environments.

The future outlook for 1-fluoro-2-(isocyanatomethyl)-4-(trifluoromethyl)benzene appears promising, with emerging applications in catalysis and material science. Recent studies explore its potential as a ligand in transition metal catalysis and as a monomer for high-performance polymers. As synthetic methodologies continue to advance, this compound will likely play an increasingly important role in the development of next-generation functional materials and therapeutic agents.